Cas no 1598211-80-3 (2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide)

• Product Name: 2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide
• CAS No: 1598211-80-3
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 5690336
• PubChem ID: 116522000
• Update Time: 2023-10-13

2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1598211-80-3
• EN300-1298264
• 2-amino-3-(5,5-dimethyloxolan-2-yl)propanamide
• 2-Furanpropanamide, α-aminotetrahydro-5,5-dimethyl-
• 2-Amino-3-(5,5-dimethyloxolan-2-yl)propanamide

• Inchi： 1S/C9H18N2O2/c1-9(2)4-3-6(13-9)5-7(10)8(11)12/h6-7H,3-5,10H2,1-2H3,(H2,11,12)
• InChI Key： RTZJEMAHYYIEEW-UHFFFAOYSA-N
• SMILES： O1C(CC(C(N)=O)N)CCC1(C)C

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.051±0.06 g/cm3(Predicted)
• Boiling Point: 334.1±17.0 °C(Predicted)
• pka: 15.85±0.50(Predicted)